Salicyl-AMS
Salicyl-AMS
Salicyl-AMS is a MbtA Inhibitors and Antimycobacterial Agent. salicyl-AMS [5'-O-(N-salicylsulfamoyl)adenosine] inhibits M. tuberculosis growth in vitro under iron-limited conditions.
Brand Name:
Vulcanchem
CAS No.:
863238-55-5
VCID:
VC0542340
InChI:
InChI=1S/C17H18N6O8S/c18-14-11-15(20-6-19-14)23(7-21-11)17-13(26)12(25)10(31-17)5-30-32(28,29)22-16(27)8-3-1-2-4-9(8)24/h1-4,6-7,10,12-13,17,24-26H,5H2,(H,22,27)(H2,18,19,20)/t10-,12-,13-,17-/m1/s1
SMILES:
C1=CC=C(C(=C1)C(=O)NS(=O)(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)O
Molecular Formula:
C17H18N6O8S
Molecular Weight:
466.4 g/mol
Salicyl-AMS
CAS No.: 863238-55-5
Cat. No.: VC0542340
Molecular Formula: C17H18N6O8S
Molecular Weight: 466.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Salicyl-AMS is a MbtA Inhibitors and Antimycobacterial Agent. salicyl-AMS [5'-O-(N-salicylsulfamoyl)adenosine] inhibits M. tuberculosis growth in vitro under iron-limited conditions. |
|---|---|
| CAS No. | 863238-55-5 |
| Molecular Formula | C17H18N6O8S |
| Molecular Weight | 466.4 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-(2-hydroxybenzoyl)sulfamate |
| Standard InChI | InChI=1S/C17H18N6O8S/c18-14-11-15(20-6-19-14)23(7-21-11)17-13(26)12(25)10(31-17)5-30-32(28,29)22-16(27)8-3-1-2-4-9(8)24/h1-4,6-7,10,12-13,17,24-26H,5H2,(H,22,27)(H2,18,19,20)/t10-,12-,13-,17-/m1/s1 |
| Standard InChI Key | SABYITLYKSVAAD-CNEMSGBDSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)C(=O)NS(=O)(=O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O)O |
| SMILES | C1=CC=C(C(=C1)C(=O)NS(=O)(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)O |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)NS(=O)(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)O |
| Appearance | Solid powder |
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